molecular formula C12H14O4 B8702922 [4-(2-ethoxy-2-oxoethyl)phenyl]acetic Acid

[4-(2-ethoxy-2-oxoethyl)phenyl]acetic Acid

Cat. No. B8702922
M. Wt: 222.24 g/mol
InChI Key: YFPODNJJKNPQDP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[4-(2-ethoxy-2-oxoethyl)phenyl]acetic Acid is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality [4-(2-ethoxy-2-oxoethyl)phenyl]acetic Acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [4-(2-ethoxy-2-oxoethyl)phenyl]acetic Acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

[4-(2-ethoxy-2-oxoethyl)phenyl]acetic Acid

Molecular Formula

C12H14O4

Molecular Weight

222.24 g/mol

IUPAC Name

2-[4-(2-ethoxy-2-oxoethyl)phenyl]acetic acid

InChI

InChI=1S/C12H14O4/c1-2-16-12(15)8-10-5-3-9(4-6-10)7-11(13)14/h3-6H,2,7-8H2,1H3,(H,13,14)

InChI Key

YFPODNJJKNPQDP-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CC1=CC=C(C=C1)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of the diester from preparation 9 (11.8 g,•47.0 mmol) and 2,2′-(1,4-phenylene)diacetic acid (15.73 g, 81.0 mmol) in ethanol (6.14 ml) and dioxan (75 ml) was treated dropwise with 12M hydrochloric acid (1.57 ml, 18.8 mmol). The reaction mixture was stirred at reflux for 18 hours before being allowed to cool and concentrated to low volume. The reaction mixture was diluted with toluene (125 ml) and the resulting slurry filtered. The filtrate was concentrated in vacuo and the residue taken up in water and basified with sodium bicarbonate until pH neutral. The mixture was diluted with ethyl acetate (200 ml) and the organic layer was separated and washed with sodium bicarbonate solution (5×30 ml) and sat. aq. sodium chloride (50 ml). The combined aqueous extracts were acidified to pH 3 with 6M hydrochloric acid and extracted with ether (3×30 ml). The organics were combined, dried (magnesium sulphate) and concentrated in vacuo. The residue was triturated with pentane giving the title compound as a colourless solid 10.8 g.
[Compound]
Name
diester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
15.73 g
Type
reactant
Reaction Step One
Quantity
6.14 mL
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One
Quantity
1.57 mL
Type
reactant
Reaction Step Two

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